(E)-1-(7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one

• IUPAC Name: (E)-1-(7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one
• InChI: InChI=1S/C15H19NOS/c1-2-6-15(17)16-10-9-14(18-12-11-16)13-7-4-3-5-8-13/h2-8,14H,9-12H2,1H3/b6-2+
• InChI Key: CUJOGZSZQQVIDI-QHHAFSJGSA-N
• Canonical SMILES: CC=CC(=O)N1CCC(SCC1)C2=CC=CC=C2
• Isomeric SMILES: C/C=C/C(=O)N1CCC(SCC1)C2=CC=CC=C2
• Molecular Formula: C15H19NOS
• Molecular Weight: 261.4 g/mol
• CAS No.: 1798431-93-2

Description

(E)-1-(7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one is a useful research compound. Its molecular formula is C15H19NOS and its molecular weight is 261.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agent Synthesis

A study described the synthesis of 1,5-Benzothiazepines via Michael addition of corresponding (E)-1-(2-hydroxyphenyl)3-(4-(phenylthio)phenyl)prop-2-en-1-one under ultrasound irradiation. This process led to the creation of novel 2-((E)2,3-dihydro-2-(4-(phenylthio)phenyl)benzo[b][1,4]thiazepin-4-yl)phenol derivatives, which were evaluated for their antimicrobial activities. Most compounds showed potency comparable to standard drugs. This method highlights economic and environmental advantages due to its simplicity and utilization of ultrasound irradiation (Chate et al., 2011).

Potential Antiestrogen Synthesis

Another study focused on synthesizing (E/Z)-1-aryl-2-phenyl-1-(2-thienyl/selenophen-2-yl)but-1-enes derived from 2-phenyl-1-(2-thienyl/selenophen-2-yl)butan-1-ones. Key steps included reacting butan-1-ones with 4-(2-morpholinoethoxy)phenyl bromide, followed by dehydration of the resulting carbinols to produce the target compounds. This synthesis offers insights into the development of potential antiestrogens (Srikanth et al., 1997).

Structural Analysis

A study analyzed the asymmetric unit of a compound similar to (E)-1-(7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one, revealing that the 1,3-thiazepan-4-one ring adopts a chair-type conformation. The study provides a structural understanding of these compounds, which can be vital for their application in various fields (Yennawar & Silverberg, 2013).

Synthesis of Fused 1,5-Benzodiazepines

Research on the synthesis of 1,3-Dihydro-4-phenyl-1,5-benzodiazepin-2-one led to the creation of various pyrido(2,3-b)benzodiazepines and thieno(3,2-b)benzodiazepines. This study provides a foundation for synthesizing novel benzodiazepine derivatives, which have potential applications in pharmaceuticals (Khodairy, 2005).

Antimicrobial Activity of Thiazepine Derivatives

Another research explored the synthesis of 2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives, which were evaluated for antimicrobial activity against various bacterial strains. Some compounds exhibited significant antibacterial and antifungal activities, demonstrating the potential of these derivatives in antimicrobial applications (Raval, Naik, & Desai, 2012).